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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the downstream cellular and molecular effects of 740 Y-
P, a cell-permeable phosphopeptide activator of Phosphoinositide 3-kinase (PI3K). By

mimicking the phosphorylated tyrosine residue of Platelet-Derived Growth Factor Receptor

(PDGFR), 740 Y-P directly engages with the SH2 domains of the p85 regulatory subunit of

PI3K, initiating a cascade of downstream signaling events crucial for cell survival, proliferation,

and metabolism. This document provides a comprehensive overview of the quantitative effects

of 740 Y-P, detailed experimental protocols for key assays, and visual representations of the

involved signaling pathways.

Data Presentation: Quantitative Effects of 740 Y-P
The following tables summarize the quantitative downstream effects of 740 Y-P on key cellular

processes as reported in various studies. These tables are designed for easy comparison and

reference.
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Table 1: Effect of

740 Y-P on PI3K/Akt

Pathway Activation

Cell Line 740 Y-P Concentration Downstream Target Quantitative Effect

HeLa Cells 10 µM p-Akt (Ser473)

Significant increase in

phosphorylation;

counteracted the

reduction in p-Akt

levels caused by

GSK3B knockdown[1]

Alzheimer's Disease

Rat Model (in vivo)
10 mg/kg

PI3K and Akt

Phosphorylation

Increased the extent

of phosphorylation in

hippocampal tissues

C2 Muscle Cells 50 µg/mL S-phase Entry

Increased percentage

of cells in S-phase to

48.3%

Table 2: Effect of

740 Y-P on Cell

Viability and

Proliferation

Cell Line/Model 740 Y-P Concentration Assay Quantitative Effect

HeLa Cells 10 µM CCK-8 Assay

Counteracted the

suppressive effect on

cell viability caused by

GSK3B knockdown[1]

Cerebellar Granule

Neurons
Not specified Cell Death Rate

Reduced cell death

rate in serum-deprived

conditions

C2 Muscle Cells 50 µg/mL Mitogenesis

Stimulated entry into

S-phase, comparable

to EGF and FGF
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Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the key signaling

pathways activated by 740 Y-P and a typical experimental workflow for investigating its effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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